2-(2-chloro-6-fluorophenyl)-1-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-1-[4-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C20H21ClFN3O3S/c1-23-18-7-2-3-8-19(18)25(29(23,27)28)14-9-11-24(12-10-14)20(26)13-15-16(21)5-4-6-17(15)22/h2-8,14H,9-13H2,1H3
• InChI Key: QRGICMDNBLBROR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)C3CCN(CC3)C(=O)CC4=C(C=CC=C4Cl)F
• Molecular Formula: C20H21ClFN3O3S
• Molecular Weight: 437.9 g/mol

Description

2-(2-chloro-6-fluorophenyl)-1-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H21ClFN3O3S and its molecular weight is 437.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Compounds with structural components similar to the specified molecule have been synthesized through various chemical methods, including click chemistry, to yield substances with potential for further biological application. For example, a compound synthesized using a click chemistry approach showed potential for biological applications after its structural and cytotoxic properties were characterized through spectroscopic methods, thermal stability analysis, and single-crystal XRD analysis (Govindhan et al., 2017).

Biological Activity and Pharmacokinetics

• Research on compounds featuring benzothiazole and piperidine units, similar to the one , has explored their biological activities. These studies include investigations into their cytotoxicity, antimicrobial, and antifungal effects, as well as their interactions with proteins, which could offer insights into their pharmacokinetics and therapeutic potential. For instance, the interaction between a newly synthesized molecule and human serum albumin was studied to understand the pharmacokinetics nature of the compound for further biological application (Govindhan et al., 2017).

Antimicrobial and Antituberculosis Activity

• Some derivatives have shown promising antimicrobial activity, including against Mycobacterium tuberculosis, which suggests potential applications in developing new antimycobacterial agents. This is exemplified by a series of 3-heteroarylthioquinoline derivatives synthesized for in vitro antituberculosis studies, showing significant activity against MTB with minimal cytotoxic effects (Chitra et al., 2011).

Anticancer Activity

• The structural motif found in the query compound has been explored in the context of anticancer activity. For example, novel fluoro-substituted compounds have been tested for their activity against lung cancer cell lines, showing anticancer activity at low concentrations compared to reference drugs (Hammam et al., 2005).